![molecular formula C10H18ClNO2 B6225668 methyl 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetate hydrochloride CAS No. 2770358-65-9](/img/no-structure.png)
methyl 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetate hydrochloride
Overview
Description
Methyl 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetate hydrochloride (MAAH) is an organic compound that has become increasingly important in the field of scientific research. It is a versatile compound that has been used in a wide range of applications, from drug synthesis to biochemical processes.
Scientific Research Applications
Methyl 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetate hydrochloride has been used in a wide range of scientific research applications. It has been used in drug synthesis, as a reagent for the synthesis of other compounds, and as a catalyst for various biochemical processes. It has also been used as a model for studying the mechanism of action of drugs and for studying the biochemical and physiological effects of drugs.
Mechanism of Action
Methyl 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetate hydrochloride is known to act as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in the regulation of muscle contraction and other physiological processes. By inhibiting AChE, methyl 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetate hydrochloride increases the amount of acetylcholine in the body, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
methyl 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetate hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the amount of acetylcholine in the body, which can lead to increased muscle contractions and increased alertness. It has also been shown to have an anti-inflammatory effect, and it has been used to treat a variety of conditions, including asthma and arthritis.
Advantages and Limitations for Lab Experiments
Methyl 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetate hydrochloride has a number of advantages for lab experiments. It is a relatively stable compound, and it is easy to synthesize and purify. It is also relatively inexpensive, and it can be stored for long periods of time. However, it has some limitations, such as its relatively low solubility in water and its tendency to form complexes with other compounds.
Future Directions
Methyl 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetate hydrochloride has a great potential for future research. It could be used to develop new drugs, to study the biochemical and physiological effects of drugs, and to study the mechanism of action of drugs. Additionally, it could be used to develop new catalysts and to study the biochemical and physiological effects of other compounds. Finally, it could be used to study the effects of environmental pollutants on biochemical and physiological processes.
Synthesis Methods
Methyl 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetate hydrochloride can be synthesized using a variety of methods. The most common method is the reaction of methyl acetate with an amine, such as 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetate. This reaction results in the formation of an ester, which can then be hydrolyzed to form methyl 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetate hydrochloride. The reaction is typically carried out in an aqueous solution, and the resulting product is then purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetate hydrochloride involves the reaction of bicyclo[2.2.1]heptan-1-carboxylic acid with methylamine, followed by esterification with chloroacetic acid and subsequent hydrochloride salt formation.", "Starting Materials": [ "Bicyclo[2.2.1]heptan-1-carboxylic acid", "Methylamine", "Chloroacetic acid", "Hydrochloric acid", "Diethyl ether", "Sodium hydroxide" ], "Reaction": [ "Bicyclo[2.2.1]heptan-1-carboxylic acid is reacted with excess methylamine in diethyl ether at room temperature to form methyl 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetate.", "The resulting product is then esterified with chloroacetic acid in the presence of sodium hydroxide to form methyl 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetate hydrochloride.", "The final product is obtained by treating the ester with hydrochloric acid and recrystallizing from a suitable solvent." ] } | |
CAS RN |
2770358-65-9 |
Product Name |
methyl 2-amino-2-{bicyclo[2.2.1]heptan-1-yl}acetate hydrochloride |
Molecular Formula |
C10H18ClNO2 |
Molecular Weight |
219.7 |
Purity |
95 |
Origin of Product |
United States |
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